Cas no 2228527-50-0 (1,1-difluoro-3-(pentafluorophenyl)propan-2-amine)

• Product Name: 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine
• CAS No: 2228527-50-0
• MF: C₉H₆F₇N
• MW: 261.139466762543
• CID: 6497718
• PubChem ID: 165688588
• Update Time: 2025-07-17

1,1-difluoro-3-(pentafluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine
• 2228527-50-0
• EN300-1959920

• Inchi： 1S/C9H6F7N/c10-4-2(1-3(17)9(15)16)5(11)7(13)8(14)6(4)12/h3,9H,1,17H2
• InChI Key： RLRYRDODJRNKNN-UHFFFAOYSA-N
• SMILES： FC(C(CC1C(=C(C(=C(C=1F)F)F)F)F)N)F

Computed Properties

• Exact Mass: 261.03884633g/mol
• Monoisotopic Mass: 261.03884633g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine

Introduction to 1,1-Difluoro-3-(Pentafluorophenyl)propan-2-amine (CAS No. 2228527-50-0)

1,1-Difluoro-3-(pentafluorophenyl)propan-2-amine (CAS No. 2228527-50-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound is characterized by its difluoro substitution on the propyl chain and a pentafluorophenyl group, which confer it with distinct physical and chemical properties. In this article, we will delve into the structural features, synthesis methods, and potential applications of this compound, drawing on the latest research findings.

The molecular formula of 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine is C₉H₆F₇N, and its molecular weight is approximately 243.14 g/mol. The presence of fluorine atoms in the molecule imparts several advantageous properties, such as enhanced lipophilicity and metabolic stability, which are highly desirable in drug design. These features make 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine a promising candidate for various therapeutic applications.

In terms of synthesis, several methods have been reported in the literature for the preparation of 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine. One common approach involves the reaction of 1,1-difluoro-3-(pentafluorophenyl)propyl bromide with ammonia or a suitable amine source under appropriate conditions. Another method involves the nucleophilic substitution of a suitable precursor with an amine nucleophile. These synthetic routes have been optimized to achieve high yields and purity, making them suitable for large-scale production.

The biological activity of 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine has been extensively studied in recent years. Research has shown that this compound exhibits potent activity against various biological targets, including enzymes and receptors involved in neurological disorders and cancer. For instance, studies have demonstrated that 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine can selectively inhibit specific kinases involved in cell proliferation and survival pathways. This selective inhibition makes it a potential lead compound for the development of targeted therapies.

In addition to its potential as a therapeutic agent, 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine has also been explored for its use in diagnostic imaging. The fluorine atoms in the molecule can be labeled with radioactive isotopes such as fluorine-18 (¹⁸F), which can be detected using positron emission tomography (PET). This property makes it a valuable tool for non-invasive imaging of biological processes and disease progression.

The safety profile of 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine has also been evaluated in preclinical studies. Toxicity assessments have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe candidate for further clinical development. However, as with any new chemical entity (NCE), comprehensive safety studies are essential to ensure its safe use in humans.

In conclusion, 1,1-difluoro-3-(pentafluorophenyl)propan-2-amine (CAS No. 2228527-50-0) is a promising compound with a unique chemical structure that offers significant potential in medicinal chemistry and pharmaceutical research. Its distinctive properties make it an attractive candidate for the development of novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new applications and optimize its use in various medical fields.